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Compound of Interest

Compound Name: (Phenylsulfonyl)acetonitrile

Cat. No.: B1630616

(Phenylsulfonyl)acetonitrile, a versatile reagent in organic synthesis, necessitates meticulous
handling and disposal to ensure laboratory safety and environmental protection. This guide
provides essential, step-by-step procedures for the proper disposal of
(Phenylsulfonyl)acetonitrile, tailored for researchers, scientists, and drug development
professionals.

Physicochemical Properties

A clear understanding of the compound's properties is foundational to its safe management.

Property Value Source
Molecular Formula CsH7NO2S [1112][3]
Molecular Weight 181.21 g/mol [1][4]
Appearance Solid [1]
Melting Point 112-114 °C [11[2]
CAS Number 7605-28-9 [1]

Hazard Identification and Safety Precautions

(Phenylsulfonyl)acetonitrile is classified as an acute toxic substance and an irritant.[4] It is
toxic if swallowed, in contact with skin, or if inhaled.[1][4] Therefore, strict adherence to safety
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protocols is paramount.

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use chemical safety goggles or a face shield.[5]

o Respiratory Protection: A dust mask (type N95 or equivalent) should be used, especially
when handling the solid form.[1]

o Protective Clothing: A lab coat or other protective clothing is required to prevent skin contact.

[5]
Engineering Controls:

« All handling of (Phenylsulfonyl)acetonitrile should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3][5]

Step-by-Step Disposal Procedure

The disposal of (Phenylsulfonyl)acetonitrile must comply with all applicable national and
local regulations. Improper disposal poses a significant environmental and health risk.

1. Waste Collection and Storage:
» Original Containers: Whenever possible, leave the chemical in its original container.

» Waste Labeling: If transferred to a waste container, it must be clearly labeled with
"Hazardous Waste" and the chemical name, "(Phenylsulfonyl)acetonitrile".

e Segregation: Do not mix (Phenylsulfonyl)acetonitrile waste with other waste streams.

o Container Integrity: Ensure the waste container is tightly sealed and stored in a cool, dry, and
well-ventilated area.[3][5] The storage area should be secure and locked.[3][5]

2. Accidental Spill Management:
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e Evacuate: In case of a spill, evacuate non-essential personnel from the area.[5]
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so.[5] Do not allow the
chemical to enter drains.[5]

o Cleanup:

o For small spills, carefully sweep up the solid material, avoiding dust formation, and place it
into a suitable, closed container for disposal.[5]

o For large spills, utilize absorbent materials, then collect and place in a designated
hazardous waste container.

o Decontamination: Clean the affected area thoroughly. Wash with copious amounts of water,
followed by soap and water.

3. Professional Disposal:

e Engage a Licensed Service: The ultimate disposal of (Phenylsulfonyl)acetonitrile waste
must be handled by a licensed professional hazardous waste disposal service. These
companies are equipped to manage the transport and disposal in accordance with regulatory
standards.

o Documentation: Maintain all necessary documentation related to the waste disposal for
regulatory compliance.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of
(Phenylsulfonyl)acetonitrile.
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Disposal Workflow for (Phenylsulfonyl)acetonitrile

Waste Generation
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in a Ventilated Area

Segregate from Other Waste Streams Accidental Spill Occurs

Arrange for Pickup by a Contain and Clean Spill
Licensed Waste Disposal Service Following Safety Protocols

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (Phenylsulfonyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/SG/en/product/aldrich/184357
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3473175.htm
https://www.echemi.com/produce/pr23120624872-acetonitrile-2-phenylsulfonyl.html
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylsulphonylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylsulphonylacetonitrile
https://wap.guidechem.com/msds/7605-28-9.html
https://www.benchchem.com/product/b1630616#phenylsulfonyl-acetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1630616#phenylsulfonyl-acetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1630616#phenylsulfonyl-acetonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1630616#phenylsulfonyl-acetonitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

